Cas no 733749-03-6 (3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel-)

3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel- structure
733749-03-6 structure
Product Name:3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel-
CAS No:733749-03-6
MF:C7H8O4
MW:156.136022567749
CID:559491
Update Time:2024-03-05

3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentene-1,2-dicarboxylicacid, (1R,2R)-rel-
    • 3-Cyclopentene-1,2-dicarboxylicacid,(1R,2R)-rel-(9CI)
    • Inchi: 1S/C7H8O4/c8-6(9)4-2-1-3-5(4)7(10)11/h1-2,4-5H,3H2,(H,8,9)(H,10,11)/t4-,5-/m1/s1
    • InChI Key: IBSNFLVUBSCLPL-RFZPGFLSSA-N
    • SMILES: [C@@H]1(C(O)=O)CC=C[C@H]1C(O)=O

Computed Properties

  • Exact Mass: 156.042
  • Monoisotopic Mass: 156.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 2.3
  • Topological Polar Surface Area: 74.6A^2

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